Cas no 1373247-42-7 (2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid)

• Product Name: 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid
• CAS No: 1373247-42-7
• MF: C₈H₉IN₂O₂
• MW: 292.073734045029
• CID: 5189275
• Update Time: 2025-06-09

2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-iodo-3-methyl-1-(2-propen-1-yl)-
• 1-Allyl-4-iodo-3-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H9IN2O2/c1-3-4-11-7(8(12)13)6(9)5(2)10-11/h3H,1,4H2,2H3,(H,12,13)
• InChI Key： YUQARHIKEQESER-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C(O)=O)=C(I)C(C)=N1

Additional information on 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid

Comprehensive Overview of 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid (CAS No. 1373247-42-7)

The compound 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid (CAS No. 1373247-42-7) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an allyl group, an iodo substituent, and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic disorders and inflammatory diseases.

In recent years, the search for pyrazole-based therapeutics has surged, driven by their efficacy in modulating enzyme activity and receptor binding. The presence of the iodo group in 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern medicinal chemistry. This aligns with the growing trend of precision synthesis and green chemistry, as industries seek sustainable methods to reduce waste and improve yields.

Another area of interest is the compound's potential role in agrochemical innovation. With global food security challenges, researchers are exploring pyrazole derivatives as candidates for next-generation herbicides and fungicides. The allyl moiety in this compound may contribute to improved bioavailability and environmental compatibility, addressing concerns about pesticide persistence and toxicity—a hot topic in regulatory discussions.

From a technical perspective, the synthesis and characterization of 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid require advanced analytical techniques such as NMR spectroscopy and HPLC purification. These methods ensure high purity, which is critical for reproducibility in biological assays. The compound's CAS No. 1373247-42-7 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches—a frequent need for academic and industrial chemists.

Discussions on platforms like ResearchGate and PubMed often highlight the challenges of optimizing heterocyclic scaffold modifications. Here, 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid offers a case study in balancing steric and electronic effects to achieve desired pharmacokinetic properties. Its carboxylic acid group also allows for further derivatization into esters or amides, expanding its utility in structure-activity relationship (SAR) studies.

In summary, 2-Allyl-4-iodo-5-methyl-2H-pyrazole-3-carboxylic acid represents a compelling example of how tailored molecular design can address contemporary challenges in life sciences. Its applications span from small-molecule drug development to sustainable crop protection, reflecting the interdisciplinary nature of modern chemical research. As interest in iodinated pyrazoles grows, this compound is poised to remain a focal point for innovation.